molecular formula C9H14N2O3 B8413486 2-Isopropylamino-oxazole-4-carboxylic acid ethyl ester

2-Isopropylamino-oxazole-4-carboxylic acid ethyl ester

Cat. No.: B8413486
M. Wt: 198.22 g/mol
InChI Key: RKVODEUEANNSKV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Isopropylamino-oxazole-4-carboxylic acid ethyl ester is a useful research compound. Its molecular formula is C9H14N2O3 and its molecular weight is 198.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H14N2O3

Molecular Weight

198.22 g/mol

IUPAC Name

ethyl 2-(propan-2-ylamino)-1,3-oxazole-4-carboxylate

InChI

InChI=1S/C9H14N2O3/c1-4-13-8(12)7-5-14-9(11-7)10-6(2)3/h5-6H,4H2,1-3H3,(H,10,11)

InChI Key

RKVODEUEANNSKV-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=COC(=N1)NC(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 2-aminooxazole-4-carboxylic acid ethyl ester (500 mg, 3.2 mmol) and acetone (2.4 mL, 32 mmol) in THF (6 mL) was stirred at rt. BH3.SMe2 (10M in THF, 0.64 mL, 6.4 mmol) was added slowly via syringe (exotherm and gas evolution were observed). AcOH (0.36 mL, 6.4 mmol) was subsequently added in the same manner. Two additional equivalents of borane and AcOH were added 18 h later. After 3 days at rt, the reaction mixture was concentrated in vacuo. The resulting residue was dissolved in EtOAc (100 mL), washed with saturated NH4Cl solution, 0.1 M NH4OH and brine. The organic phase was dried over Na2SO4 and concentrated in vacuo. The crude product was purified by flash chromatography on silica gel, eluting with EtOAc/hexane to give 2-isopropylamino-oxazole-4-carboxylic acid ethyl ester (0.40 g, 64% yield). LCMS found 199 [M+H]+.
Quantity
500 mg
Type
reactant
Reaction Step One
Quantity
2.4 mL
Type
reactant
Reaction Step One
Name
Quantity
6 mL
Type
solvent
Reaction Step One
Name
Quantity
0.64 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
Quantity
0.36 mL
Type
solvent
Reaction Step Four

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